1-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone
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Description
1-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C17H18ClNO3S2 and its molecular weight is 383.91. The purity is usually 95%.
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Scientific Research Applications
Environmental Persistence and Human Exposure
Studies have focused on the environmental persistence of chlorophenyl compounds and their potential impacts on human health. For example, research has investigated the association between exposure to polychlorinated biphenyls (PCBs) and DDT metabolites like DDE with increased time to pregnancy, suggesting that these compounds could affect fertility (Law et al., 2005)[https://consensus.app/papers/maternal-serum-levels-polychlorinated-biphenyls-law/5f15db45064e5c8384943841cd01ee7c/?utm_source=chatgpt]. This type of research underscores the hormone-like activity of certain chlorophenyl compounds and their implications for reproductive health.
Toxicological Effects
Significant toxicological effects have been reported from exposure to novel substituted amphetamines, which, although not directly related, indicates the broader concern of chlorophenyl derivatives in public health (Hieger et al., 2015)[https://consensus.app/papers/poisoning-selfreported-hieger/aee331f64ec15c1bac9ea79a21bf31b8/?utm_source=chatgpt]. The toxicity observed in these studies highlights the need for understanding the health impacts of chemical exposures, including those from chlorophenyl-based compounds.
Environmental and Health Monitoring
Research has also been conducted on monitoring human exposure to environmental pollutants, including chlorophenyl compounds, in various populations. For instance, studies have assessed serum levels of DDT and DDE, indicating ongoing human exposure to these persistent organic pollutants (Mortensen et al., 2014)[https://consensus.app/papers/concentrations-phenols-women-pilot-study-national-mortensen/c40cf76fce4d5fea824f4fce445e681e/?utm_source=chatgpt]. Such research is critical for understanding the scale of exposure and guiding public health interventions.
Properties
IUPAC Name |
1-[7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-2-thiophen-3-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO3S2/c18-15-4-2-1-3-14(15)16-5-7-19(8-10-24(16,21)22)17(20)11-13-6-9-23-12-13/h1-4,6,9,12,16H,5,7-8,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTMZARKJEYXJDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCS(=O)(=O)C1C2=CC=CC=C2Cl)C(=O)CC3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.